![molecular formula C10H10O3 B080981 Allyl salicylate CAS No. 10484-09-0](/img/structure/B80981.png)
Allyl salicylate
Overview
Description
Synthesis Analysis
The synthesis of allyl salicylate involves the allyl–allyl cross-coupling reaction, which is a practical synthetic route for the direct construction of 1,5-dienes . This reaction involves the use of an allylic nucleophile and an allylic electrophile, with catalysts derived from different metals, including Pd, Ni, Cu, Ir, etc . Another synthesis method involves the direct coupling of alkynes and methanol, providing direct access to valuable allylic alcohols .Molecular Structure Analysis
The molecular structure of this compound includes a total of 23 bonds, with 13 non-H bonds, 8 multiple bonds, 4 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 aromatic ester, and 1 aromatic hydroxyl . The molecular orbitals of the allyl group in the compound indicate that the reactivity of the compound occurs at the ends of the molecule .Chemical Reactions Analysis
This compound is involved in the allyl–allyl cross-coupling reaction, which is a significant cross-coupling reaction providing a practical synthetic route for the direct construction of 1,5-dienes . This reaction is important in the synthesis of terpenes and other significant building blocks in chemical synthesis .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound were analyzed using various apparatus and observations . The products of the reaction were analyzed by thin-layer chromatography .Scientific Research Applications
1. Use as an Alkylating Agent in Esterification Processes
Allyl salicylate is utilized as an alkylating agent in the esterification of carboxylic acids. It serves alongside methyl, benzyl, methallyl, and propargyl salicylates in the transformation of carboxylic acids into their respective alkyl carboxylates. This process is crucial due to its broad functional group tolerance and the role of intramolecular hydrogen bonds in the transformation (Chen et al., 2013).
2. Synthesis and Study of Salicylic Acid Derivatives for Bioregulatory Functions
Research has focused on synthesizing various salicylic acid products, including this compound, to explore their bioregulatory functions, which the body naturally synthesizes for protective purposes. These studies involve determining the kinetic parameters of the alkylation reaction of salicylic acid salt with allyl bromide and examining the biological activity of the synthesized products (Rakhmatov & Panoev, 2020).
3. This compound in Insecticidal Applications
This compound has been identified for its potential in insecticidal applications. Research indicates its effect on eggs and larvae of certain fruit pests, highlighting its role in the search for new insecticide molecules. The study of its toxicity on various species and its impact on different development stages of pests opens avenues for its application in agriculture and pest control (Giner, Balcells & Avilla, 2012).
4. Investigation of Copolymers of this compound for Antifungal Properties
The preparation of copolymers of this compound with styrene and the examination of their antifungal properties present another dimension of this compound's applications. This research is particularly significant in identifying new materials with potential use in protecting crops from fungal diseases or in developing new types of antifungal agents (Abbasova, 2022).
5. Exploration of Metabolic and Biological Effects
This compound's potential metabolic and biological effects are an area of interest, especially in understanding its role in fat utilization and metabolic regulation. Research indicating the activation of certain metabolic regulators by salicylate compounds, including this compound, sheds light on its potential applications in medicine and health sciences (Shaw & Cantley, 2012).
Mechanism of Action
Target of Action
Allyl salicylate is a derivative of salicylic acid, which is known to primarily target Cyclooxygenase-1 (COX-1) and Cyclooxygenase-2 (COX-2) enzymes . These enzymes play a crucial role in the conversion of arachidonic acid to prostaglandins and thromboxanes, which are key mediators of inflammation and pain .
Mode of Action
This compound, like other salicylates, is believed to exert its effects by irreversibly inhibiting COX-1 and COX-2 . This inhibition prevents the conversion of arachidonic acid to prostaglandins and thromboxanes, thereby reducing inflammation and pain .
Biochemical Pathways
Salicylates, including this compound, are synthesized from chorismate , which is derived from the shikimate pathway . The enzyme isochorismate synthase converts chorismate to isochorismate, a common precursor for synthesizing salicylic acid . This pathway is found in both plants and bacteria .
Pharmacokinetics
After oral administration, salicylates are rapidly absorbed and undergo first-pass metabolism in the liver . The serum half-life of salicylates is dose-dependent . Salicylates are renally excreted, and their elimination rate is influenced by urinary pH and flow rate .
Result of Action
The primary result of this compound’s action is the reduction of inflammation and pain due to its inhibition of prostaglandin and thromboxane synthesis . This makes it effective in treating conditions like rheumatic diseases .
Action Environment
The action of this compound, like other salicylates, can be influenced by various environmental factors. For instance, salicylates are known to play crucial roles in the regulation of different biochemical and physiological processes in plants under various environmental stresses . .
Safety and Hazards
Allyl salicylate should be handled with care. It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid ingestion and inhalation, and avoid contact with eyes, skin, or clothing . The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard .
Future Directions
The allyl–allyl cross-coupling reaction, which is involved in the synthesis of allyl salicylate, has seen major developments over the past decade . This reaction has revolutionized synthetic chemistry and has been applied in the stereoselective total syntheses of a number of complex natural products . Future research may focus on further optimizing this reaction and exploring its applications in the synthesis of other compounds. Additionally, the topical delivery of salicylates, including this compound, is an area of ongoing research, with future perspectives highlighted for translational considerations of formulation designs .
properties
IUPAC Name |
prop-2-enyl 2-hydroxybenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O3/c1-2-7-13-10(12)8-5-3-4-6-9(8)11/h2-6,11H,1,7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYKBLDCLPBWOOE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCOC(=O)C1=CC=CC=C1O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3065089 | |
Record name | Allyl salicylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3065089 | |
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Molecular Weight |
178.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
10484-09-0 | |
Record name | Allyl salicylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=10484-09-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Allyl salicylate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010484090 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Allyl salicylate | |
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Record name | Benzoic acid, 2-hydroxy-, 2-propen-1-yl ester | |
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Record name | Allyl salicylate | |
Source | EPA DSSTox | |
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Record name | Allyl salicylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.889 | |
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Record name | ALLYL SALICYLATE | |
Source | FDA Global Substance Registration System (GSRS) | |
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Synthesis routes and methods
Procedure details
Q & A
Q1: How does the insecticidal activity of allyl salicylate compare to other related compounds?
A: In a study comparing five different allyl esters, this compound was found to be the least effective against the eggs of three tortricid fruit pests. [] Allyl cinnamate, allyl 1-naphthoate, and allyl 2-thiophenecarboxylate demonstrated significantly higher toxicity. [] This suggests that structural modifications to the aromatic ring of this compound can influence its insecticidal potency.
Q2: Can this compound be incorporated into polymeric materials, and if so, what applications might these materials have?
A: Yes, this compound can be utilized as a building block in the synthesis of polymers. Researchers successfully incorporated this compound as a linker molecule in the creation of salicylic acid-releasing photopolymers. [] These photopolymer networks demonstrated potential for use in 3D-printed, biocompatible scaffolds designed for sustained drug release, particularly for soft tissue applications. []
Q3: Are there efficient methods for removing the allyl group from this compound?
A: Yes, researchers have developed a highly selective method for deallylating this compound. Using a palladium catalyst coordinated with a diphosphinidenecyclobutene ligand, the allyloxy group can be selectively removed from allyl 2-allyloxybenzoate, yielding this compound in quantitative amounts. [] This reaction proceeds efficiently under mild conditions and tolerates a variety of functional groups. []
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